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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,
and handling of Bromoethanol-d4 (2-Bromo-1,1,2,2-tetradeuterioethanol). This deuterated
analog of 2-bromoethanol serves as a valuable tool in various scientific applications, primarily
as an internal standard for quantitative analysis and as a synthetic intermediate in the
preparation of deuterated molecules.

Core Chemical and Physical Properties

Bromoethanol-d4 is a colorless to yellow liquid at room temperature.[1] Its key physical and
chemical properties are summarized in the tables below, providing a clear comparison of its
characteristics.

General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b032892?utm_src=pdf-interest
https://www.benchchem.com/product/b032892?utm_src=pdf-body
https://www.benchchem.com/product/b032892?utm_src=pdf-body
https://www.coresta.org/sites/default/files/abstracts/2024_STPOST36_Martin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Chemical Formula C2HD4BroO [1112]
Molecular Weight 128.99 g/mol [21[31[4]
CAS Number 81764-55-8 [1]12114]
Appearance Liquid, Colourless to yellow [1]

Density 1.763 - 1.819 g/mL at 25 °C [1][4]
Melting Point -80 °C (-112 °F) [1]

Boiling Point 149 - 150 °C (300 - 302 °F) [1]

56-57 °C at 20 mmHg

[415]

Flash Point

> 110 °C (> 230 °F)

[1]

Vapour Pressure

3.2 hPa (2 mmHg) at 20 °C (68
OF)

[1]

Refractive Index

n20/D 1.493

[4]115]

Solubility

Soluble in water

[1]

Isotopic Purity

> 98 atom % D

[41(5]

Stability and Safety Data
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Parameter Information Source(s)

N Stable under recommended
Stability N [1]
storage conditions.

Store refrigerated at 2-8°C.
Storage Conditions Protect from moisture and [1][2][4]16]
light.

Strong acids, Strong oxidizing
o agents, Strong reducing
Incompatibilities ) ) ) [1]
agents, Acid chlorides, Acid

anhydrides.

B Under fire conditions, forms
Hazardous Decomposition )
carbon oxides and hydrogen [1]
Products _
bromide gas.

H301+H311+H331: Toxic if
swallowed, in contact with skin

GHS Hazard Statements or if inhaled.H314: Causes [11[4117]
severe skin burns and eye

damage.

Stability and Handling

Bromoethanol-d4 is stable when stored under the recommended conditions of refrigeration (2-
8°C) and protection from light and moisture.[1][2][4][6] Exposure to incompatible materials such
as strong acids, strong oxidizing agents, and strong reducing agents should be strictly avoided
to prevent decomposition.[1]

Due to its toxicity and corrosive nature, handling of Bromoethanol-d4 requires stringent safety
precautions. It is toxic if swallowed, inhaled, or absorbed through the skin and can cause
severe skin burns and eye damage.[1][4][7] All work should be conducted in a well-ventilated
fume hood, and appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, must be worn.

Experimental Protocols
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One of the primary applications of Bromoethanol-d4 is as an internal standard for the
quantification of ethylene oxide and 2-bromoethanol in various matrices by gas
chromatography-mass spectrometry (GC-MS). The following is a detailed methodology for this
application.

Quantification of Ethylene Oxide using Bromoethanol-d4
as an Internal Standard

This protocol outlines the derivatization of ethylene oxide to 2-bromoethanol and its
subsequent quantification using Bromoethanol-d4 as an internal standard.

1. Reagents and Materials:

» Bromoethanol-d4

e Hydrobromic acid (HBr), concentrated

e Methanol, GC grade

o Sample matrix (e.g., heated tobacco product aerosol collected in an impinger with methanol)
e GC-MS system

2. Preparation of Internal Standard Stock Solution:

o Accurately weigh a known amount of Bromoethanol-d4 and dissolve it in methanol to
prepare a stock solution of a specific concentration (e.g., 100 pg/mL).

o From the stock solution, prepare a working internal standard solution at the desired
concentration for spiking into samples and calibration standards (e.g., 1 pg/mL).

3. Sample Preparation and Derivatization:
o Collect the sample containing ethylene oxide in a known volume of methanol.

» Take a measured aliquot of the methanol sample solution.
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Add a precise volume of the Bromoethanol-d4 internal standard working solution to the
aliquot.

Add a sufficient amount of concentrated hydrobromic acid to the solution to facilitate the
derivatization of ethylene oxide to 2-bromoethanol. The reaction is typically rapid.

. Preparation of Calibration Standards:

Prepare a series of calibration standards by spiking known concentrations of a certified 2-
bromoethanol standard into a blank matrix (e.g., clean methanol).

Add the same constant amount of Bromoethanol-d4 internal standard working solution to
each calibration standard.

Treat the calibration standards with hydrobromic acid in the same manner as the samples.

. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

o Injection Volume: 1 pL

o Inlet Temperature: 250 °C

o Carrier Gas: Helium

o Column: A suitable capillary column for volatile organic compounds (e.g., DB-624 or
equivalent).

o Oven Temperature Program: Optimize for the separation of 2-bromoethanol from other
matrix components. A typical program might start at 40°C, hold for a few minutes, and then
ramp up to 250°C.

Mass Spectrometer (MS) Conditions:

o lonization Mode: Electron lonization (EI)

o Acquisition Mode: Selected lon Monitoring (SIM)
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o Monitor the following ions for quantification and confirmation:
» 2-Bromoethanol (analyte): Quantifier ion m/z 95, Qualifier ion m/z 97.

» Bromoethanol-d4 (internal standard): Select appropriate ions based on its mass
spectrum, considering potential overlap with the analyte.

6. Data Analysis:

o Generate a calibration curve by plotting the ratio of the peak area of the 2-bromoethanol to
the peak area of the Bromoethanol-d4 internal standard against the concentration of the 2-
bromoethanol in the calibration standards.

o Calculate the concentration of 2-bromoethanol in the samples using the calibration curve and
the measured peak area ratios.

o Convert the concentration of 2-bromoethanol back to the original ethylene oxide
concentration based on the stoichiometry of the derivatization reaction.

Visualizations

Experimental Workflow for Ethylene Oxide
Quantification

The following diagram illustrates the key steps in the experimental workflow for the
quantification of ethylene oxide using Bromoethanol-d4 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b032892#bromoethanol-d4-chemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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